Cas no 1781963-85-6 (4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid)

• Product Name: 4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid
• CAS No: 1781963-85-6
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5920125
• PubChem ID: 84046486
• Update Time: 2025-05-20

4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid
• 1781963-85-6
• EN300-1936336

• Inchi： 1S/C10H11BrFNO2/c11-8-2-1-6(3-9(8)12)7(5-13)4-10(14)15/h1-3,7H,4-5,13H2,(H,14,15)
• InChI Key： INSWFDFITZRXCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid

4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid (CAS No. 1781963-85-6): A Key Intermediate in Modern Pharmaceutical Research

4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid, identified by its CAS number 1781963-85-6, is a versatile and highly functionalized compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including an amino group, a carboxylic acid moiety, and a bromo-fluorinated aromatic ring, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>4-bromo-3-fluorophenyl substituent in this compound imparts distinct electronic and steric properties, which can be leveraged to modulate the binding affinity and selectivity of drug candidates. Recent studies have highlighted the importance of such halogenated aromatic systems in enhancing the pharmacokinetic profiles of small molecule drugs. The< strong>amino and< strong>carboxylic acid functional groups provide additional sites for chemical modification, allowing for the exploration of diverse molecular architectures. This flexibility has made< strong>4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid a valuable building block in the design of peptidomimetics, enzyme inhibitors, and receptor antagonists.

In the realm of drug discovery, the synthesis and optimization of intermediates like< strong>4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid are essential steps toward developing lead compounds with improved efficacy and reduced toxicity. Current research trends indicate that this compound is being explored in the context of central nervous system (CNS) disorders. Its structural motif is reminiscent of known pharmacophores that interact with neurotransmitter receptors, such as serotonin and dopamine receptors. Preliminary studies suggest that derivatives of this compound may exhibit potential as novel therapeutics for conditions like depression, anxiety, and neurodegenerative diseases.

The< strong>bromo-< strong>fluoro substitution pattern on the aromatic ring is particularly noteworthy, as it has been shown to enhance metabolic stability and binding interactions with biological targets. Halogenated aromatic compounds often exhibit higher lipophilicity and better cell membrane penetration, which are critical factors for drug bioavailability. Furthermore, the presence of both bromine and fluorine atoms allows for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks.

Recent advances in computational chemistry have also contributed to the growing interest in< strong>4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid. Molecular modeling studies have been employed to predict binding affinities and optimize synthetic routes. These computational approaches have helped researchers identify promising analogs with enhanced pharmacological properties. For instance, virtual screening techniques have been used to screen large libraries of derivatives derived from this intermediate, leading to the identification of compounds with improved potency and selectivity.

The< strong>carboxylic acid group in this molecule provides a site for further functionalization via esterification or amidation reactions. Such modifications can be employed to improve solubility, enhance bioavailability, or target specific metabolic pathways. Additionally, the carboxylic acid moiety can serve as a linker for conjugating other pharmacophores or biomolecules, opening up possibilities for targeted drug delivery systems.

In conclusion, 4-amino-3-(4-bromo-3-fluorophenyl)butanoic acid (CAS No. 1781963-85-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as an intermediate in the synthesis of bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to remain a cornerstone in the development of innovative treatments for various diseases.